(NZ)-4-methyl-N-[(4E)-2,3,5,6-tetrachloro-4-(4-methylphenyl)sulfonyliminocyclohex-2-en-1-ylidene]benzenesulfonamide

• IUPAC Name: (NZ)-4-methyl-N-[(4E)-2,3,5,6-tetrachloro-4-(4-methylphenyl)sulfonyliminocyclohex-2-en-1-ylidene]benzenesulfonamide
• InChI: InChI=1S/C20H16Cl4N2O4S2/c1-11-3-7-13(8-4-11)31(27,28)25-19-15(21)17(23)20(18(24)16(19)22)26-32(29,30)14-9-5-12(2)6-10-14/h3-10,15,17H,1-2H3/b25-19-,26-20+
• InChI Key: KJVBAWAOJCRNGK-GAHATOAQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=C2C(C(C(=NS(=O)(=O)C3=CC=C(C=C3)C)C(=C2Cl)Cl)Cl)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C/2\C(C(/C(=N/S(=O)(=O)C3=CC=C(C=C3)C)/C(=C2Cl)Cl)Cl)Cl
• Molecular Formula: C20H16Cl4N2O4S2
• Molecular Weight: 554.3 g/mol

Description

(NZ)-4-methyl-N-[(4E)-2,3,5,6-tetrachloro-4-(4-methylphenyl)sulfonyliminocyclohex-2-en-1-ylidene]benzenesulfonamide is a useful research compound. Its molecular formula is C20H16Cl4N2O4S2 and its molecular weight is 554.28. The purity is usually 95%.
BenchChem offers high-quality (NZ)-4-methyl-N-[(4E)-2,3,5,6-tetrachloro-4-(4-methylphenyl)sulfonyliminocyclohex-2-en-1-ylidene]benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (NZ)-4-methyl-N-[(4E)-2,3,5,6-tetrachloro-4-(4-methylphenyl)sulfonyliminocyclohex-2-en-1-ylidene]benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

Research by Pişkin, Canpolat, and Öztürk (2020) on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups demonstrates the potential of these compounds in photodynamic therapy (PDT). The study highlights their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

A study by Sarvaiya, Gulati, and Patel (2019) on arylazopyrazole pyrimidone clubbed heterocyclic compounds, including sulfonamide derivatives, showed these compounds exhibit antimicrobial activity against various bacteria and fungi, indicating their potential in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Anti-Inflammatory, Analgesic, Antioxidant, Anticancer, and Anti-HCV Agents

Küçükgüzel et al. (2013) synthesized novel sulfonamide derivatives and evaluated them for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities. These compounds showed promising results, with one compound, in particular, exhibiting significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain compared to controls (Küçükgüzel et al., 2013).

Carbonic Anhydrase Inhibition

A series of sulfonamide derivatives synthesized by Sethi et al. (2013) showed very good inhibitory properties against human carbonic anhydrase (hCA) isoforms I, II, and VII, with affinities in the low nanomolar range. These findings indicate the potential use of such sulfonamides in treating conditions related to the dysregulation of carbonic anhydrase activity (Sethi, Verma, Tanc, Carta, & Supuran, 2013).